N-[(4-chlorophenyl)methyl]-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]benzamide
• InChI: InChI=1S/C25H24ClNO3/c1-25(2)14-20-4-3-5-22(23(20)30-25)29-16-18-6-10-19(11-7-18)24(28)27-15-17-8-12-21(26)13-9-17/h3-13H,14-16H2,1-2H3,(H,27,28)
• InChI Key: QMOGLXINWQXYEL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC3=CC=C(C=C3)C(=O)NCC4=CC=C(C=C4)Cl)C
• Molecular Formula: C25H24ClNO3
• Molecular Weight: 421.9 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a benzofuran, a benzamide, and a chlorophenyl group. These groups are common in many pharmaceuticals and could suggest a variety of potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would include a benzofuran ring (a fused ring system consisting of a benzene ring and a furan ring), attached to a benzamide group (a benzene ring attached to an amide group) via a methylene bridge. Additionally, a chlorophenyl group (a benzene ring with a chlorine atom) is attached via a methylene bridge.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and reagents present. For example, the benzofuran ring might undergo electrophilic aromatic substitution, or the amide group might be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the balance of hydrophobic (e.g., the benzene rings) and hydrophilic (e.g., the amide group) regions in the molecule. Its melting and boiling points would depend on the strength of intermolecular forces, such as hydrogen bonding or van der Waals forces.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Without more information, it’s difficult to predict what these might be.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. For example, if it were biologically active, it might have toxic effects at high doses. Additionally, like many organic compounds, it might pose a fire hazard.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its biological activities. For example, it might be tested for activity against various enzymes or receptors, or in cell-based or animal models of disease.